![molecular formula C14H13N5O3S B2876721 Ethyl 5-(4-methyl-1,2,3-thiadiazole-5-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate CAS No. 1396813-91-4](/img/structure/B2876721.png)
Ethyl 5-(4-methyl-1,2,3-thiadiazole-5-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate
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Overview
Description
Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate is a bioactive nitrogen-containing heterocycle . It may be used in the preparation of compounds with potent fungicidal activity, such as 1,2,3-thiadiazole bearing hydrazone derivatives, 2-(4′-methyl-1′,2′,3′-thiadiazol)-5-substituted-1,3,4-oxadiazole derivatives, and 1,2,3-thiadiazole bearing 1,2,4-triazole derivatives .
Molecular Structure Analysis
The molecular formula of Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate is C6H8N2O2S . Its average mass is 172.205 Da and its monoisotopic mass is 172.030655 Da .Physical And Chemical Properties Analysis
Ethyl 4-methyl-1,2,3-thiadiazole-5-carboxylate has a refractive index n20/D of 1.5050 (lit.) and a density of 1.265 g/mL at 25 °C (lit.) .Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential as an antimicrobial agent. The presence of the 1,2,3-thiadiazole moiety is known to confer significant antimicrobial properties . Research indicates that derivatives of thiadiazole can be synthesized to obtain substances with notable antimicrobial activity, targeting a variety of bacterial strains.
Fungicidal Applications
The structural features of this compound suggest it may be used in the preparation of derivatives with potent fungicidal activity. This is particularly relevant in the agricultural sector, where controlling fungal pathogens is crucial for crop protection .
Heterocyclic Building Blocks
Ethyl 5-(4-methyl-1,2,3-thiadiazole-5-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate can serve as a building block in the synthesis of more complex heterocyclic compounds. These structures are of interest in pharmaceutical research for the development of new drugs .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds have shown potent fungicidal activity . Therefore, it can be inferred that this compound may also target certain types of fungi.
Mode of Action
It is known that similar compounds interact with their targets by forming hydrazone derivatives . This interaction could potentially lead to changes in the target organism, such as disruption of essential biochemical processes.
Biochemical Pathways
Based on the fungicidal activity of similar compounds , it can be inferred that this compound may interfere with the biochemical pathways essential for the survival and growth of certain fungi.
Pharmacokinetics
The lipophilicity of similar compounds has been studied , suggesting that this compound may also have certain lipophilic properties, which could impact its bioavailability.
Result of Action
Based on the fungicidal activity of similar compounds , it can be inferred that this compound may lead to the death of certain fungi.
properties
IUPAC Name |
ethyl 5-[(4-methylthiadiazole-5-carbonyl)amino]pyrazolo[1,5-a]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O3S/c1-3-22-14(21)10-7-15-19-5-4-9(6-11(10)19)16-13(20)12-8(2)17-18-23-12/h4-7H,3H2,1-2H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MONASJLLGJEHCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)C3=C(N=NS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(4-methyl-1,2,3-thiadiazole-5-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate |
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